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Compound of Interest

Compound Name: JNJ-1661010

Cat. No.: B1672996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide detailed protocols for the preparation and administration of

JNJ-1661010, a selective and reversible fatty acid amide hydrolase (FAAH) inhibitor, for in vivo

research. JNJ-1661010 is a potent, brain-penetrant compound that has demonstrated efficacy

in various preclinical models of pain and inflammation. Proper formulation and administration

are critical for obtaining reliable and reproducible results in animal studies. This document

outlines the necessary materials, equipment, and step-by-step procedures for preparing JNJ-
1661010 dosing solutions and provides key data for experimental design.

Physicochemical Properties of JNJ-1661010
A clear understanding of the physicochemical properties of JNJ-1661010 is essential for its

proper handling and formulation.
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Property Value Reference

Molecular Weight 365.45 g/mol

Formula C₁₉H₁₉N₅OS

CAS Number 681136-29-8

Appearance Lyophilized solid

Purity ≥99%

Storage

Store lyophilized at -20°C,

desiccated. In solution, store at

-20°C and use within 1 month.

Aliquot to avoid multiple

freeze/thaw cycles.

Solubility of JNJ-1661010
JNJ-1661010 is poorly soluble in aqueous solutions and requires specific solvent systems for

in vivo administration.

Solvent Solubility Reference

DMSO Up to 100 mM (36.5 mg/mL)

Ethanol Up to 10 mM (3.65 mg/mL)

Water Insoluble

DMF 25 mg/mL

DMF:PBS (pH 7.2) (1:5) 0.16 mg/mL

5% DMSO + 95% Corn oil 4 mg/mL

10% DMSO + 90% Corn Oil ≥ 2.5 mg/mL (6.84 mM)

10% DMSO + 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (6.84 mM)
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Signaling Pathway of FAAH Inhibition
JNJ-1661010 exerts its therapeutic effects by inhibiting the fatty acid amide hydrolase (FAAH)

enzyme. This leads to an increase in the levels of endogenous fatty acid amides, such as

anandamide (AEA), which then modulate cannabinoid receptors and other targets to produce

analgesic and anti-inflammatory effects.

To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Studies with
JNJ-1661010]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672996#how-to-prepare-jnj-1661010-for-in-vivo-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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